![molecular formula C21H18N4O4S B2753931 4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide CAS No. 1251686-10-8](/img/structure/B2753931.png)
4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H18N4O4S and its molecular weight is 422.46. The purity is usually 95%.
The exact mass of the compound 4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized, displaying significant anti-inflammatory and analgesic activities. These compounds act as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, showcasing their potential for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antibacterial Activity of Oxadiazoles
The condensation of 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carbonyl chloride with various hydrazides led to the synthesis of disubstituted hydrazides and their cyclization formed 1,3,4-oxadiazoles. These newly synthesized compounds were tested for antibacterial activity, highlighting the importance of chemical synthesis in the development of new antimicrobials (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).
Anticancer and Antiangiogenic Activities
A series of 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin showed promising anticancer and antiangiogenic activities in vitro and in vivo. These compounds inhibited cancer cell growth at nanomolar concentrations, showcasing the potential for new cancer therapies (Romagnoli et al., 2015).
Synthesis and Antimicrobial Study of Thiazolo[3,2-b]triazine Derivatives
New fused thiazolo[3,2-b]triazine, triazolo[4,3-b]triazine, and 1,2,4-triazinone derivatives were synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. This research underscores the significance of synthetic chemistry in creating compounds with potential antimicrobial properties (El-Shehry, El‐Hag, & Ewies, 2020).
properties
IUPAC Name |
4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy]-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O4S/c26-20-4-1-9-23-25(20)11-10-22-21(27)15-5-7-16(8-6-15)29-13-19-24-17(14-30-19)18-3-2-12-28-18/h1-9,12,14H,10-11,13H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YALIFIZUYMUOCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(N=C1)CCNC(=O)C2=CC=C(C=C2)OCC3=NC(=CS3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-(furan-2-yl)thiazol-2-yl)methoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.